![molecular formula C10H14N2 B1422697 5,6,7,8-Tetrahydronaphthalene-1,4-diamine CAS No. 861331-69-3](/img/structure/B1422697.png)
5,6,7,8-Tetrahydronaphthalene-1,4-diamine
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Overview
Description
5,6,7,8-Tetrahydronaphthalene-1,4-diamine is a chemical compound with the molecular formula C10H14N2 . It is a bicyclic compound that contains a naphthalene ring system and two amino groups.
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The molecular weight of this compound is 162.23 g/mol .The IUPAC name for this compound is 5,6,7,8-tetrahydro-1,4-naphthalenediamine .
Scientific Research Applications
Green Chemistry and Synthesis
In green chemistry, 5,6,7,8-Tetrahydronaphthalene-1,4-diamine plays a significant role. The cyclization of this compound with other reactants using eco-friendly techniques exemplifies a move towards more sustainable chemical processes. This approach is crucial for constructing multi-functionalized benzenes and ensuring compatibility with bioactive molecules (Damera & Pagadala, 2023).
Precursor for Chemical Synthesis
This compound serves as a precursor for various chemical syntheses. For instance, it has been used to synthesize thiazolidinones and benzothiazepinones, demonstrating its versatility in organic chemistry. The synthesis process involves reactions with different chemicals, and the compounds obtained are characterized using various techniques (Drawanz et al., 2017).
Development of Silicon-Based Drugs
5,6,7,8-Tetrahydronaphthalene derivatives are also used in the development of silicon-based drugs. A study highlighted the creation of a new building block for synthesizing these derivatives, demonstrating the potential of silicon in drug development (Büttner et al., 2007).
Dynamic Disorder in Solid State
Research into the dynamic disorder of tetrahydronaphthalene derivatives in solid states has been conducted. This involves studying molecular conformations and their changes, contributing to a deeper understanding of molecular behavior in different states (Facey et al., 1996).
Pharmaceutical Research
This compound has applications in pharmaceutical research. It has been used in the synthesis of compounds with potential tumor inhibitory and antioxidant activities. This demonstrates its relevance in the development of new therapeutic agents (Hamdy et al., 2013).
properties
IUPAC Name |
5,6,7,8-tetrahydronaphthalene-1,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h5-6H,1-4,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAJBOTIRBFAKPK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C=CC(=C2C1)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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